Cas no 1217680-33-5 ((R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(2-chloro-4-fluorophenyl)propanoic acid)

• Product Name: (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(2-chloro-4-fluorophenyl)propanoic acid
• CAS No: 1217680-33-5
• MF: C₂₄H₁₉ClFNO₄
• MW: 439.863369226456
• MDL: MFCD12198165
• CID: 3163046
• PubChem ID: 56971789
• Update Time: 2025-05-24

(R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(2-chloro-4-fluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-3-(2-chloro-4-fluorophenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid
• (2R)-3-(2-CHLORO-4-FLUOROPHENYL)-2-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}PROPANOIC ACID
• Fmoc-D-2-Chloro-4-fluorophenylalanine (Fmoc-D-Phe(2-Cl,4-F)-OH)
• MFCD12198165
• (2R)-3-(2-chloro-4-fluorophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• N-Fmoc-4-fluoro-2-chloro-D-phenylalanine
• F80360
• 1217680-33-5
• Fmoc-D-2-Chloro-4-fluorophe
• starbld0017873
• (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(2-chloro-4-fluorophenyl)propanoic acid

• MDL： MFCD12198165
• Inchi： 1S/C24H19ClFNO4/c25-21-12-15(26)10-9-14(21)11-22(23(28)29)27-24(30)31-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-10,12,20,22H,11,13H2,(H,27,30)(H,28,29)/t22-/m1/s1
• InChI Key： SPOFFSUHDCOUGW-JOCHJYFZSA-N
• SMILES： ClC1C=C(C=CC=1C[C@H](C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)F

Computed Properties

• Exact Mass: 439.0986639Da
• Monoisotopic Mass: 439.0986639Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 75.6Ų

Additional information on (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(2-chloro-4-fluorophenyl)propanoic acid

Research Brief on (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(2-chloro-4-fluorophenyl)propanoic acid (CAS: 1217680-33-5)

The compound (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(2-chloro-4-fluorophenyl)propanoic acid (CAS: 1217680-33-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amino acid derivative, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a 2-chloro-4-fluorophenyl moiety, serves as a critical intermediate in the synthesis of peptide-based therapeutics and small-molecule drugs. Its structural complexity and functional versatility make it a valuable building block for drug discovery, particularly in targeting protein-protein interactions and enzyme inhibition.

Recent studies have focused on the synthetic optimization of this compound to enhance its yield and purity, which are crucial for large-scale pharmaceutical production. Advanced chromatographic techniques, including high-performance liquid chromatography (HPLC) and supercritical fluid chromatography (SFC), have been employed to resolve enantiomeric impurities, ensuring the compound's stereochemical integrity. Additionally, novel catalytic methods, such as asymmetric hydrogenation and enzymatic resolution, have been explored to streamline its synthesis and reduce environmental impact.

In the context of drug development, (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(2-chloro-4-fluorophenyl)propanoic acid has been investigated as a precursor for protease inhibitors and kinase modulators. Its unique halogenated aromatic side chain contributes to enhanced binding affinity and selectivity toward target proteins. Recent preclinical studies have demonstrated its potential in treating neurodegenerative diseases and oncology, where aberrant protein signaling pathways are implicated. For instance, derivatives of this compound have shown promising activity in inhibiting β-secretase (BACE1), a key enzyme in Alzheimer's disease pathogenesis.

Furthermore, the compound's role in solid-phase peptide synthesis (SPPS) has been highlighted in recent publications. The Fmoc group provides orthogonal protection for the amino functionality, enabling sequential coupling of amino acids to construct complex peptides. Researchers have leveraged this property to develop peptide-based vaccines and antimicrobial agents, addressing emerging challenges in infectious diseases and antibiotic resistance. The 2-chloro-4-fluorophenyl moiety also imparts improved pharmacokinetic properties, such as metabolic stability and membrane permeability, to the resulting peptides.

Despite these advancements, challenges remain in the scalable synthesis and application of (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(2-chloro-4-fluorophenyl)propanoic acid. Issues such as racemization during prolonged storage and the need for greener synthetic protocols are areas of active investigation. Collaborative efforts between academia and industry are underway to address these limitations, with a focus on sustainable chemistry and process intensification.

In conclusion, (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(2-chloro-4-fluorophenyl)propanoic acid represents a pivotal compound in modern medicinal chemistry. Its multifaceted applications in drug discovery and peptide engineering underscore its importance in addressing unmet medical needs. Future research directions may include exploring its utility in targeted drug delivery systems and covalent inhibitor design, further expanding its therapeutic potential.